Cas no 2228763-74-2 (5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228763-74-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6080325
• PubChem ID: 165681775
• Update Time: 2025-10-24

5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1818684
• 2228763-74-2

• Inchi： 1S/C11H14N2O2/c1-13-10(8-5-3-2-4-6-8)9(7-12-13)11(14)15/h2-3,7-8H,4-6H2,1H3,(H,14,15)
• InChI Key： UOSANBNAHKXIPW-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1CC=CCC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Guide to 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228763-74-2)

5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228763-74-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, featuring a pyrazole core linked to a cyclohexene moiety, exhibits unique structural characteristics that make it a valuable intermediate in drug discovery and development. Its molecular formula is C₁₁H₁₄N₂O₂, and it is known for its potential applications in designing novel therapeutic agents.

The growing interest in 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is driven by its versatility in synthesizing bioactive molecules. Researchers are particularly intrigued by its ability to serve as a building block for heterocyclic compounds, which are pivotal in developing drugs targeting inflammation, metabolic disorders, and neurological conditions. The compound's carboxylic acid functional group further enhances its reactivity, enabling it to participate in various chemical transformations, such as esterification and amide coupling reactions.

In recent years, the demand for 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has surged due to its relevance in addressing contemporary health challenges. For instance, the rise of chronic diseases and the need for personalized medicine have spurred investigations into its potential as a scaffold for small-molecule inhibitors. Additionally, its structural features align with the current trend of exploring fragment-based drug design, a strategy that emphasizes the use of modular compounds to optimize drug efficacy and safety.

From a commercial perspective, 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is increasingly sought after by pharmaceutical companies and research institutions. Its synthesis and purification processes have been refined to meet the stringent quality standards required for preclinical and clinical studies. Suppliers specializing in fine chemicals and custom synthesis often highlight this compound in their catalogs, catering to the needs of scientists working on cutting-edge therapeutic projects.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical factors influencing its utility in laboratory settings. Researchers frequently inquire about its storage conditions and handling protocols to ensure optimal performance in experimental workflows. Moreover, its compatibility with common organic solvents and reagents makes it a convenient choice for high-throughput screening and combinatorial chemistry.

Looking ahead, 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is poised to play a pivotal role in advancing drug discovery. Its integration into AI-driven drug design platforms and machine learning algorithms exemplifies the intersection of chemistry and technology. As the scientific community continues to explore its potential, this compound is likely to emerge as a cornerstone in the development of next-generation therapeutics.

For those seeking detailed technical data or procurement options for 5-(cyclohex-3-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, reputable suppliers and academic databases offer comprehensive resources. Staying updated with the latest research publications and patent filings can provide valuable insights into its evolving applications and market trends.